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Compound of Interest

Compound Name: Humulene

Cat. No.: B10785927 Get Quote

Humulene, a naturally occurring terpenoid, requires careful handling and disposal to ensure

laboratory safety and environmental compliance. As a substance that can be classified as a

flammable or combustible liquid, it is imperative that researchers, scientists, and drug

development professionals adhere to established protocols for hazardous waste management.

[1][2] This guide provides essential, step-by-step procedures for the proper disposal of

Humulene in a laboratory setting.

Immediate Safety and Handling
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.[3] All

handling of Humulene waste should be conducted in a well-ventilated area, preferably within a

fume hood, to avoid inhalation of vapors.[2][3]

Step-by-Step Disposal Protocol
Waste Identification and Classification: Humulene and materials contaminated with it are

considered hazardous waste.[4] It is crucial to determine the specific classification based on

its properties, particularly its flashpoint. One safety data sheet (SDS) lists the flash point of a

Humulene mixture as 90.0 °C (194.0 °F), classifying it as a combustible liquid.[2] Another

SDS for a solution containing alpha-Humulene classifies it as a highly flammable liquid.[1]

This classification will dictate the specific disposal requirements.

Containerization:
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Use a chemically compatible and leak-proof container for collecting Humulene waste.

Glass or a suitable plastic or metal container is recommended.[4]

The container must be securely capped at all times, except when adding waste.[4][5]

Ensure the container is clearly and accurately labeled as "Hazardous Waste." The label

must include the full chemical name ("Waste Humulene"), the concentration, and any

other components of the waste mixture.[4][6] Vague identifiers like "Solvent Waste" are not

acceptable.[4]

Segregation and Storage:

Store the waste container in a designated, cool, dry, and well-ventilated secondary

containment area.[3][5]

Crucially, segregate Humulene waste from incompatible materials to prevent dangerous

reactions.[5][7][8] Specifically, keep it away from strong oxidizing agents.[3] It should also

be stored separately from acids and bases.[5]

Keep the storage area away from sources of ignition such as heat, sparks, or open flames.

[2][7]

Final Disposal:

Never pour Humulene waste down the drain or dispose of it with regular trash.[4][9] This

is illegal and environmentally harmful.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and final disposal.[4][6][7] They

are equipped to handle and transport hazardous materials in compliance with all federal,

state, and local regulations.[4]

Quantitative Data for Humulene Waste Management
For easy reference, the following table summarizes key quantitative data relevant to the

disposal of Humulene.
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Property Value Significance for Disposal

Flash Point
90.0 °C (194.0 °F) (Closed

Cup)

Determines the classification

as a combustible liquid,

dictating storage and handling

precautions to avoid ignition

sources.[2]

Chemical Formula C15H24

Useful for accurate labeling of

the hazardous waste

container.[3]

CAS Number 6753-98-6

Provides a unique identifier for

the chemical on waste

manifests and labels.[3]

Humulene Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Humulene waste in a laboratory setting.
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Humulene Disposal Workflow

Start: Humulene Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Select a Compatible and
Leak-Proof Waste Container

Label Container:
'Hazardous Waste - Humulene'

and list all components

Store in a Designated Area
Away from Incompatibles

(e.g., Oxidizers, Acids, Bases)

Ensure Storage Area is Cool,
Dry, and Away from Ignition Sources

Contact Institutional EHS or
Licensed Waste Disposal Company

Arrange for Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Humulene Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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